Cas no 886497-41-2 (Ethyl 4-(4-Fluorophenyl)-2-oxo-2,3-dihydro-1,3-thiazole-5-carboxylate)

Ethyl 4-(4-Fluorophenyl)-2-oxo-2,3-dihydro-1,3-thiazole-5-carboxylate structure
886497-41-2 structure
Product Name:Ethyl 4-(4-Fluorophenyl)-2-oxo-2,3-dihydro-1,3-thiazole-5-carboxylate
CAS No:886497-41-2
MF:C12H10FNO3S
MW:267.2761054039
CID:867640
PubChem ID:7174188
Update Time:2025-04-19

Ethyl 4-(4-Fluorophenyl)-2-oxo-2,3-dihydro-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-(4-FLUORO-PHENYL)-2-OXO-2,3-DIHYDRO-THIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
    • ethyl 4-(4-fluorophenyl)-2-oxo-3H-1,3-thiazole-5-carboxylate
    • 886497-41-2
    • SCHEMBL11801791
    • AKOS027385607
    • Ethyl 4-(4-fluorophenyl)-2,3-dihydro-2-oxo-5-thiazolecarboxylate
    • DTXSID001171444
    • Ethyl 4-(4-Fluorophenyl)-2-oxo-2,3-dihydro-1,3-thiazole-5-carboxylate
    • MDL: MFCD06740420
    • Inchi: 1S/C12H10FNO3S/c1-2-17-11(15)10-9(14-12(16)18-10)7-3-5-8(13)6-4-7/h3-6H,2H2,1H3,(H,14,16)
    • InChI Key: PKKNEYUMWTWJPA-UHFFFAOYSA-N
    • SMILES: S1C(NC(=C1C(=O)OCC)C1C=CC(=CC=1)F)=O

Computed Properties

  • Exact Mass: 267.03700
  • Monoisotopic Mass: 267.03654252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 80.7Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: NA
  • PSA: 87.40000
  • LogP: 2.41920

Ethyl 4-(4-Fluorophenyl)-2-oxo-2,3-dihydro-1,3-thiazole-5-carboxylate Security Information

Ethyl 4-(4-Fluorophenyl)-2-oxo-2,3-dihydro-1,3-thiazole-5-carboxylate Pricemore >>

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